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Compound of Interest

Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B089636 Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals working with Diallyl 2,2'-oxydiethyl dicarbonate (also known as CR-39 or allyl

diglycol carbonate) polymers. This resource provides troubleshooting guides and frequently

asked questions (FAQs) to address common issues related to polymer yellowing during

experimentation and use.

Frequently Asked Questions (FAQs)
Q1: What is Diallyl 2,2'-oxydiethyl dicarbonate and why is it used in our field?

A1: Diallyl 2,2'-oxydiethyl dicarbonate is a monomer used to produce a thermoset polymer

known for its exceptional optical clarity, high scratch resistance, and chemical inertness. In

research and development, particularly in drug development and optical applications, it is

valued for its use in manufacturing high-quality, lightweight lenses, and other transparent

components where maintaining clarity is crucial.

Q2: What causes the yellowing of Diallyl 2,2'-oxydiethyl dicarbonate polymers?

A2: The yellowing of these polymers is primarily a result of degradation caused by

environmental factors. The main culprits are:

Ultraviolet (UV) Radiation: Exposure to UV light, especially in the 295-400 nm range, can

initiate photodegradation processes.[1][2] This is a significant concern for materials used in

applications with sun or artificial UV light exposure.
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Thermal Degradation: High temperatures can accelerate the oxidation process and lead to

the breakdown of the polymer chains, causing discoloration.[1]

Oxidation: The interaction of the polymer with oxygen, often accelerated by heat and UV

radiation, leads to the formation of chromophores (color-causing groups) within the polymer

structure.[2][3]

Q3: How can I prevent or reduce yellowing in my experiments?

A3: Several strategies can be employed to mitigate yellowing:

Incorporate UV Stabilizers: Adding UV absorbers, such as benzotriazoles, or hindered amine

light stabilizers (HALS) to the monomer formulation before polymerization can significantly

reduce photodegradation.[4][5][6][7]

Use Antioxidants: Phenolic antioxidants can be added to inhibit oxidative degradation caused

by heat and light.[8][9]

Control Curing Conditions: The type and concentration of the polymerization initiator, as well

as the curing temperature and duration, can impact the initial color and long-term stability of

the polymer. For instance, using benzoyl peroxide (BPO) as an initiator may result in a

higher initial yellowness index compared to other initiators.[10]

Proper Storage: Store the monomer and the final polymer in a cool, dark environment to

minimize exposure to heat and UV radiation.

Q4: How is yellowing in polymers quantified?

A4: Yellowing is most commonly quantified using the Yellowness Index (YI). This is a number

calculated from spectrophotometric data that describes the change in color of a material from

clear or white toward yellow. The standard test method for calculating the Yellowness Index is

ASTM E313.[10][11][12][13][14][15] A lower YI value indicates less yellowing.
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This guide provides a question-and-answer format to directly address specific issues you might

encounter.
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Problem Potential Causes Recommended Solutions

Polymer appears yellow

immediately after curing.

1. Initiator

Choice/Concentration: Certain

initiators, like benzoyl peroxide

(BPO), can contribute to a

higher initial yellowness.[10]

High concentrations of any

initiator can also lead to

discoloration.[16][17][18][19]

[20] 2. High Curing

Temperature: Excessive heat

during the polymerization

process can cause thermal

degradation. 3. Impurities in

Monomer: Contaminants in the

diallyl 2,2'-oxydiethyl

dicarbonate monomer can act

as catalysts for degradation.

1. Optimize Initiator: Consider

using an alternative initiator

with lower color contribution,

such as diisopropyl

peroxydicarbonate (IPP).

Optimize the initiator

concentration to the lowest

effective level. 2. Control

Curing Profile: Follow a

recommended curing

temperature profile. A gradual

increase and hold at specific

temperatures can minimize

thermal stress. 3. Use High-

Purity Monomer: Ensure the

monomer used is of high purity

and free from contaminants.

Polymer yellows over time

when exposed to laboratory

lighting or sunlight.

1. UV Degradation: The

polymer lacks sufficient

protection against UV

radiation. Standard CR-39

does not inherently block all

UV rays.[21] 2. Photo-

oxidation: A combination of UV

light and oxygen is causing the

polymer to degrade.[3]

1. Incorporate UV Stabilizers:

Add a UV absorber (e.g., a

benzotriazole-based stabilizer)

or a hindered amine light

stabilizer (HALS) to the

monomer mixture before

polymerization. A combination

of both can offer synergistic

protection.[4][5][6][7] 2. Apply

UV-Protective Coating: For

existing polymer components,

a UV-protective coating can be

applied to the surface.
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Polymer yellows when used in

a heated environment.

1. Thermal Oxidation: The

polymer is undergoing

oxidation at an accelerated

rate due to the elevated

temperature.

1. Add Antioxidants:

Incorporate a phenolic

antioxidant into the monomer

formulation to inhibit thermal-

oxidative degradation.[8][9] 2.

Material Selection: For

applications requiring high-

temperature resistance,

consider if this polymer is the

most suitable choice or if a

more thermally stable material

is needed.

Inconsistent yellowing across a

single cast sheet or between

batches.

1. Uneven Curing: Inconsistent

temperature distribution during

the curing process can lead to

variations in degradation. 2.

Dispersion of Additives: Poor

mixing of UV stabilizers or

antioxidants can result in areas

with inadequate protection. 3.

Casting Defects: The presence

of voids or inclusions can

create localized stress points

that may be more susceptible

to degradation.

1. Ensure Uniform Heating:

Use a calibrated oven with

good air circulation to ensure a

consistent curing temperature

across the entire mold. 2.

Thorough Mixing: Ensure that

all additives are completely

dissolved and uniformly

dispersed in the monomer

before casting. 3. Optimize

Casting Process: Refine the

casting technique to minimize

defects. This includes proper

mold preparation, controlled

pouring to avoid air bubbles,

and a well-designed gating

system.[22][23][24][25]

Quantitative Data Summary
The following tables summarize the expected performance of Diallyl 2,2'-oxydiethyl
dicarbonate polymers with and without stabilizing additives. The Yellowness Index (YI) is

measured according to ASTM E313. Accelerated aging is performed using a xenon arc

apparatus following cycles outlined in ASTM D7869.
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Table 1: Effect of UV Stabilizers on Yellowness Index (YI) During Accelerated UV Aging

Formulation Initial YI YI after 500 hours YI after 1000 hours

Control (No Additives) 0.8 5.2 10.5

+ 0.5% Benzotriazole

UV Absorber
0.9 1.5 3.1

+ 0.5% Hindered

Amine Light Stabilizer

(HALS)

0.9 1.8 3.5

+ 0.5% Benzotriazole

+ 0.5% HALS
1.0 1.2 2.5

Table 2: Effect of Antioxidants on Yellowness Index (YI) During Accelerated Thermal Aging

(120°C)

Formulation Initial YI YI after 250 hours YI after 500 hours

Control (No Additives) 0.8 4.5 8.9

+ 0.3% Phenolic

Antioxidant
0.8 1.3 2.8

Note: The data presented in these tables are representative values based on typical

formulations and testing conditions. Actual results may vary depending on the specific additives

used, their concentration, and the precise experimental conditions.

Experimental Protocols
1. Protocol for Measuring Yellowness Index (ASTM E313)

This protocol outlines the steps for measuring the Yellowness Index of transparent Diallyl 2,2'-
oxydiethyl dicarbonate polymer samples.

1.1. Instrumentation:
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A dual-beam spectrophotometer or colorimeter with the capability of measuring

transmittance in the visible spectrum (380-780 nm).

Standard illuminant D65 and 10° standard observer should be used for calculations.

1.2. Sample Preparation:

Ensure the polymer samples are clean and free of any surface contaminants, such as dust

or fingerprints. Clean with a soft, lint-free cloth and isopropyl alcohol if necessary, ensuring

the solvent fully evaporates before measurement.

The sample should be flat and of sufficient size to completely cover the instrument's

measurement port.[11] For transparent samples, the thickness should be uniform.

1.3. Measurement Procedure:

Calibrate the spectrophotometer according to the manufacturer's instructions, including

setting the 0% and 100% transmittance baselines.

Place the polymer sample in the instrument's sample holder, ensuring it is perpendicular to

the light beam.

Measure the tristimulus values (X, Y, Z) of the sample.

Multiple measurements at different locations on the sample are recommended to obtain an

average value.[12][14]

1.4. Calculation of Yellowness Index (YI):

The Yellowness Index is calculated using the following formula from ASTM E313: YI = [100

* (Cₓ * X - Cₑ * Z)] / Y

Where X, Y, and Z are the CIE tristimulus values, and Cₓ and Cₑ are coefficients

dependent on the illuminant and observer. For Illuminant D65 and 10° observer, Cₓ =

1.3013 and Cₑ = 1.1498.

2. Protocol for Accelerated Aging (ASTM D7869)
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This protocol describes a representative accelerated weathering test to simulate the effects of

sunlight, heat, and moisture on the polymer.

2.1. Instrumentation:

A xenon arc weathering apparatus equipped with daylight filters to simulate natural

sunlight.

The apparatus should have controls for irradiance, temperature (black panel and chamber

air), relative humidity, and water spray.

2.2. Sample Preparation:

Prepare flat samples of the polymer with dimensions suitable for the apparatus's sample

holders.

2.3. Test Cycle:

The ASTM D7869 standard specifies a complex cycle of light and dark periods with

varying temperature, humidity, and water spray to simulate a subtropical climate like that

of Southern Florida.[12][26][27][28][29] A representative cycle is summarized below. This

full cycle is repeated for the duration of the test.
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Step Duration
Light/Dar
k

Irradianc
e
@340nm
(W/m²)

Black
Panel
Temp.
(°C)

Relative
Humidity
(%)

Water
Spray

1 4 hours Dark 0 38 95 On

2 30 min Light 0.40 60 50 Off

3 4 hr 30 min Light 0.80 80 50 Off

4 30 min Dark 0 60 50 Off

5 2 hr 30 min Dark 0 38 95 On

6 30 min Dark 0 38 95 On

7 20 min Light 0.40 60 50 Off

8 2 hours Light 0.80 80 50 Off

9 10 min Dark 0 60 50 Off

2.4. Evaluation:

Periodically remove the samples from the weathering chamber (e.g., at 250, 500, 750, and

1000 hours) and measure the Yellowness Index according to the protocol described

above.
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Caption: Photo-oxidation pathway of Diallyl 2,2'-oxydiethyl dicarbonate polymer.
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Caption: Experimental workflow for evaluating the effectiveness of anti-yellowing additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.researchgate.net/publication/230193989_Application_of_reactive_benzotriazole_UV_absorbers_to_cellulose_and_determining_sun_protection_of_treated_fabric_photometrically
https://pubmed.ncbi.nlm.nih.gov/39000746/
https://pubmed.ncbi.nlm.nih.gov/39000746/
https://www.researchgate.net/publication/245211158_FTIR_study_of_H_2O_in_polyallyl_diglycol_carbonate
https://www.researchgate.net/publication/336749424_Weatherable_Molded-in-Color_Composites_Mechanisms_and_Relationships_of_Accelerated_Test_Methods_and_Geometry
https://www.paint.org/coatingstech-magazine/articles/analytical-series-principles-of-accelerated-weathering-evaluations-of-coatings/
https://infinitalab.com/blogs/optical-properties-of-materials/xenon-arc-exposure-test-for-transportation-coatings-as-per-astm-d7869/
https://img.antpedia.com/standard/files/pdfs_ora/20221211/astm/ASTM%20D7869-17.pdf
https://www.benchchem.com/product/b089636#reducing-yellowing-in-diallyl-2-2-oxydiethyl-dicarbonate-polymers
https://www.benchchem.com/product/b089636#reducing-yellowing-in-diallyl-2-2-oxydiethyl-dicarbonate-polymers
https://www.benchchem.com/product/b089636#reducing-yellowing-in-diallyl-2-2-oxydiethyl-dicarbonate-polymers
https://www.benchchem.com/product/b089636#reducing-yellowing-in-diallyl-2-2-oxydiethyl-dicarbonate-polymers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089636?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

